1-benzyl-4-(2-methyl-3-phenylacryloyl)piperazine

• IUPAC Name: (Z)-1-(4-benzylpiperazin-1-yl)-2-methyl-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C21H24N2O/c1-18(16-19-8-4-2-5-9-19)21(24)23-14-12-22(13-15-23)17-20-10-6-3-7-11-20/h2-11,16H,12-15,17H2,1H3/b18-16-
• InChI Key: SQVWEHFKRCMASW-VLGSPTGOSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3
• Isomeric SMILES: C/C(=C/C1=CC=CC=C1)/C(=O)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H24N2O
• Molecular Weight: 320.4 g/mol

Description

1-benzyl-4-(2-methyl-3-phenylacryloyl)piperazine is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. It is a piperazine derivative that has been synthesized and investigated for its potential use in drug development.

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-(2-methyl-3-phenylacryloyl)piperazine is not fully understood. However, studies have suggested that it may inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, leading to the inhibition of cell proliferation. It may also interact with neurotransmitter receptors in the brain, leading to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 1-benzyl-4-(2-methyl-3-phenylacryloyl)piperazine exhibits cytotoxic effects on cancer cells, inhibits the replication of viruses, and exhibits antimicrobial activity against various pathogens. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-4-(2-methyl-3-phenylacryloyl)piperazine in lab experiments is its potential therapeutic value. It may be useful in the development of new drugs for the treatment of cancer, viral infections, and neurological disorders. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the investigation of 1-benzyl-4-(2-methyl-3-phenylacryloyl)piperazine. One direction is to further investigate its mechanism of action and identify its molecular targets. This may lead to the development of more effective therapeutic agents. Another direction is to investigate its potential use in combination with other drugs to enhance its therapeutic efficacy. Additionally, more studies are needed to investigate its safety and toxicity profile.

Synthesis Methods

The synthesis of 1-benzyl-4-(2-methyl-3-phenylacryloyl)piperazine involves the reaction of benzylamine, 2-methyl-3-phenylacrylic acid, and piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out under anhydrous conditions and the product is purified by column chromatography.

Scientific Research Applications

1-benzyl-4-(2-methyl-3-phenylacryloyl)piperazine has been investigated for its potential use as a therapeutic agent. Studies have shown that it exhibits antitumor, antiviral, and antimicrobial activities. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.